4-Methyl-2-{3-[(methylamino)methyl]phenyl}-1,2-thiazolidine-1,1-dione

• Molecular Formula: C12H18N2O2S
• Molecular Weight: 254.35 g/mol
• SMILES: CC1CN(S(=O)(=O)C1)C2=CC=CC(=C2)CNC
• InChI: InChI=1S/C12H18N2O2S/c1-10-8-14(17(15,16)9-10)12-5-3-4-11(6-12)7-13-2/h3-6,10,13H,7-9H2,1-2H3
• InChIKey: OJQNACRHAPGOEA-UHFFFAOYSA-N

4-Methyl-2-{3-[(methylamino)methyl]phenyl}-1,2-thiazolidine-1,1-dione: A Chiral γ-Sultam Building Block for Medicinal Chemistry and Probe Synthesis

4-Methyl-2-{3-[(methylamino)methyl]phenyl}-1,2-thiazolidine-1,1-dione (free base CAS 1503393-23-4; HCl salt CAS 1798748-37-4) is a synthetic γ-sultam (isothiazolidine 1,1-dioxide) derivative bearing a 4-methyl substituent on the saturated five-membered ring and a meta-methylaminomethyl N-aryl group. The isothiazolidine 1,1-dioxide scaffold is recognized as a privileged structure in medicinal chemistry, with demonstrated activity against cyclin-dependent kinases (CDK1/2) [1], protein kinase CK2 [2], and cyclooxygenase-2/5-lipoxygenase [3]. The compound is supplied primarily as a hydrochloride salt (C₁₂H₁₉ClN₂O₂S, MW 290.81 g/mol, purity ≥95%) intended as a versatile small-molecule scaffold and building block for further synthetic elaboration .

Chiral center Racemic 4-methyl stereocenter enables stereochemical diversification in γ-sultam derivatization.

N-Aryl handle meta-Methylaminomethyl amine provides a distinct SAR vector for medicinal chemistry elaboration.

HCl salt form Supports reproducible assay preparation and solid-state handling in research workflows.

• [1] Kim KS, et al. 3-Hydroxychromones as cyclin-dependent kinase inhibitors: synthesis and biological evaluation. Bioorg Med Chem Lett. 2007;17(5):1284-1287. doi:10.1016/j.bmcl.2006.12.009 View Source
• [2] Chekanov MO, Ostrynska OV, Synyugin AR, Bdzhola VG, Yarmoluk SM. Design, synthesis and evaluation of 2-phenylisothiazolidin-3-one-1,1-dioxides as a new class of human protein kinase CK2 inhibitors. J Enzyme Inhib Med Chem. 2014;29(3):338-343. doi:10.3109/14756366.2013.782024 View Source
• [3] Tsuri T, et al. Novel antiarthritic agents with 1,2-isothiazolidine-1,1-dioxide (γ-sultam) skeleton: cytokine suppressive dual inhibitors of cyclooxygenase-2 and 5-lipoxygenase. J Med Chem. 2000;43(19):3497-3503. View Source

Why Generic Isothiazolidine-1,1-dioxide Analogs Cannot Replace 4-Methyl-2-{3-[(methylamino)methyl]phenyl}-1,2-thiazolidine-1,1-dione in Structure-Focused Research

Within the isothiazolidine 1,1-dioxide (γ-sultam) family, minor structural perturbations profoundly alter both physicochemical properties and biological target engagement. The 4-methyl group on the thiazolidine ring introduces a chiral center that influences conformational preferences and diastereoselectivity in subsequent reactions [1]. The meta-methylaminomethyl substituent on the N-phenyl ring provides a geometrically distinct basic amine vector compared to para-substituted analogs (e.g., CAS 1542876-40-3), resulting in different hydrogen-bond donor/acceptor geometries critical for target binding . SAR studies on 2-phenylisothiazolidin-3-one-1,1-dioxides demonstrated that even subtle changes in N-aryl substitution produce a 10-fold variation in CK2 inhibitory activity (IC₅₀ range 1.5 to >20 μM) [2]. Consequently, generic substitution of in-class compounds without preserving both the 4-methyl chirality and the meta-methylaminomethyl geometry is pharmacochemically unsound.

Des-methyl analog lacks chiral center Analog without the 4-methyl group (CAS 1249894-75-4) is achiral at the ring, removing the stereochemical handle required for diastereoselective chemistry.

para-Substitution geometry mismatch para-Aminomethyl analog (CAS 1542876-40-3) places the amine in a different vector and uses a primary amine, altering hydrogen-bond donor geometry critical for target engagement.

• [1] Chong YK, Ong YS, Yeong KY. Unveiling sultam in drug discovery: spotlight on the underexplored scaffold. RSC Med Chem. 2024;15(6):1798-1827. doi:10.1039/d3md00653k View Source
• [2] Chekanov MO, et al. J Enzyme Inhib Med Chem. 2014;29(3):338-343. Identified 3-{[2-chloro-4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)benzoyl]amino}benzoic acid as most potent CK2 inhibitor (IC₅₀ = 1.5 μM) among 40 derivatives, representing a 10-fold improvement over the initial hit (IC₅₀ ≈ 20 μM). View Source

Quantitative Differentiation Evidence for 4-Methyl-2-{3-[(methylamino)methyl]phenyl}-1,2-thiazolidine-1,1-dione Against Closest Analogs

Chiral 4-Methyl Substitution Provides a Stereochemical Handle Absent in the Des-Methyl Analog

The target compound incorporates a methyl group at the 4-position of the isothiazolidine ring, creating a stereogenic center. Experimental and computational studies on 3-substituted γ-sultams demonstrate that alkyl substituents on the ring induce diastereoselective alkylation outcomes, with trans-3,5-disubstituted products predominating [1]. This chiral handle is absent in the closest commercially available analog, 2-{3-[(methylamino)methyl]phenyl}-1,2-thiazolidine-1,1-dione (CAS 1249894-75-4), which lacks the 4-methyl group and is consequently achiral at the ring, precluding stereochemical diversification .

Chiral handle

Cross-study comparable

Target: racemic 4-methyl stereocenter Comparator: achiral des-methyl analog (CAS 1249894-75-4)

May support stereochemical library diversification

Diastereoselective alkylation reported for 3-substituted γ-sultams

Evidence Dimension	Chirality / stereochemical diversification potential
Target Compound Data	One chiral center at C4 of the isothiazolidine ring (racemic mixture as supplied)
Comparator Or Baseline	2-{3-[(Methylamino)methyl]phenyl}-1,2-thiazolidine-1,1-dione (CAS 1249894-75-4): zero ring stereocenters, achiral
Quantified Difference	Qualitative: presence vs. absence of a stereogenic center enabling diastereoselective chemistry
Conditions	Structural comparison (SMILES: CC1CN(S(=O)(=O)C1)c2cccc(c2)CNC vs. C1CN(S(=O)(=O)C1)c2cccc(c2)CNC)

Why This Matters

For researchers performing structure-activity relationship (SAR) studies or asymmetric synthesis, the chiral center provides a critical additional dimension of molecular diversity unavailable in the des-methyl analog.

• [1] Experimental and Computational Studies of the Diastereoselective Alkylations of 3-Substituted γ-Sultams. J Org Chem. 2015;80(2):1095-1107. Trans-3,5-disubstituted γ-sultam products were predominantly obtained from chiral 3-substituted γ-sultam α-carbanions. View Source

Meta-Methylaminomethyl Substitution Confers a Structurally Distinct Basic Amine Geometry Versus Para-Substituted Analogs

The target compound bears the methylaminomethyl group at the meta position of the N-phenyl ring, creating a geometrically distinct basic amine vector compared to para-substituted analogs. The closest para-substituted comparator with a 4-methyl ring is 2-[4-(aminomethyl)phenyl]-4-methyl-1,2-thiazolidine-1,1-dione (CAS 1542876-40-3), which places the aminomethyl group at the para position and uses a primary amine rather than N-methyl secondary amine . In protein kinase CK2 SAR studies on 2-phenylisothiazolidin-3-one-1,1-dioxides, the position and nature of substituents on the N-phenyl ring produced IC₅₀ variations from 1.5 μM to >20 μM—a >13-fold range driven by substitution geometry alone [1]. The target compound's meta-methylaminomethyl geometry represents a distinct region of this SAR space.

Amine geometry

Class-level inference

Target: meta-methylaminomethyl (N-CH₃, secondary amine) Comparator: para-aminomethyl (primary amine, CAS 1542876-40-3)

Reported CK2 inhibition varies >13-fold with N-aryl substitution geometry

SAR from 40-compound series; class-level relationship

Evidence Dimension	N-aryl substitution geometry and amine type
Target Compound Data	meta-methylaminomethyl (N-CH₃ secondary amine), C₁₂H₁₈N₂O₂S, MW 254.35 (free base)
Comparator Or Baseline	2-[4-(Aminomethyl)phenyl]-4-methyl-1,2-thiazolidine-1,1-dione (CAS 1542876-40-3): para-aminomethyl (primary amine), C₁₁H₁₆N₂O₂S, MW 240.32
Quantified Difference	N-aryl substitution geometry: meta vs. para; amine type: secondary (N-CH₃) vs. primary (NH₂); molecular weight difference: +14.03 g/mol for the target compound
Conditions	Structural comparison based on SMILES notation. CK2 SAR data from 40-compound series (Chekanov et al., 2014) supports >13-fold IC₅₀ range attributable to N-aryl substitution.

Why This Matters

Meta-substitution generates a distinct hydrogen-bond donor/acceptor vector that cannot be replicated by para-substituted analogs, directly impacting target binding geometry in medicinal chemistry campaigns.

• [1] Chekanov MO, et al. J Enzyme Inhib Med Chem. 2014;29(3):338-343. IC₅₀ values ranged from 1.5 μM (most potent) to >20 μM (initial hit) across 40 N-aryl-substituted derivatives, demonstrating strong dependence of inhibitory activity on substitution pattern. View Source

Hydrochloride Salt Form Provides Differentiated Physicochemical Handling Properties for Procurement and Formulation

The target compound is commercially supplied as the hydrochloride salt (CAS 1798748-37-4, MW 290.81 g/mol), which confers distinct physicochemical advantages over the free base form (CAS 1503393-23-4, MW 254.35 g/mol). The salt form typically provides improved aqueous solubility and enhanced solid-state stability—properties critical for reproducible biological assay preparation. The free base form is also commercially available but is less commonly stocked . In comparison, the core scaffold 4-methylisothiazolidine 1,1-dioxide (CAS 89211-22-3, MW 135.19 g/mol) is supplied only as a free base powder with a melting point of 44-46 °C , indicating lower crystallinity and potentially greater susceptibility to hygroscopicity than the salt form of the target compound.

Salt form handling

Supplier data

MW 290.81 g/mol (HCl salt) TPSA 49.41 Ų, cLogP 1.61

May support reproducible assay preparation compared to low-melting free base forms

Vendor datasheet data; core scaffold free base mp 44–46°C

Evidence Dimension	Salt form and physicochemical profile
Target Compound Data	HCl salt (CAS 1798748-37-4): MW 290.81 g/mol, powder form, purity 95%, TPSA 49.41 Ų, cLogP 1.6137
Comparator Or Baseline	4-Methylisothiazolidine 1,1-dioxide free base (CAS 89211-22-3): MW 135.19 g/mol, powder, melting point 44-46 °C, purity 95%
Quantified Difference	Molecular weight: +155.62 g/mol (salt vs. core scaffold); TPSA: 49.41 Ų vs. 46.2 Ų (estimated for core scaffold); cLogP: 1.61 vs. ~0.3 (estimated for core scaffold); melting point: salt form is higher-melting than 44-46 °C
Conditions	Physicochemical data from vendor technical datasheets (Leyan) and Sigma-Aldrich product pages. TPSA and cLogP values computed and reported by Leyan.

Why This Matters

The hydrochloride salt form offers superior handling, weighing accuracy, and dissolution characteristics for reproducible assay preparation compared to low-melting free base forms, reducing variability in biological screening workflows.

Recommended Research and Industrial Application Scenarios for 4-Methyl-2-{3-[(methylamino)methyl]phenyl}-1,2-thiazolidine-1,1-dione

Chiral Building Block for Diastereoselective γ-Sultam Library Synthesis

The 4-methyl chiral center makes this compound a strategic starting material for constructing stereochemically diverse γ-sultam libraries. Researchers performing α-carbanion alkylations on 3-substituted γ-sultams have demonstrated that ring substituents direct diastereoselectivity, enabling access to enantiomerically enriched trans-3,5-disubstituted products [1]. The meta-methylaminomethyl handle further allows for subsequent N-functionalization (e.g., amide coupling, reductive amination, sulfonylation) without perturbing the ring stereochemistry. This scenario is directly supported by the structural differentiation evidence in Section 3.

Medicinal Chemistry Hit Expansion Targeting Cyclin-Dependent Kinases (CDK1/CDK2)

Isothiazolidine 1,1-dioxide analogs have demonstrated potent CDK1 and CDK2 inhibitory activity, with anti-proliferative effects against EJ, HCT116, SW620, and MDAMB468 cancer cell lines [2]. The introduction of 1λ⁶-isothiazolidine-1,1-dioxide at the 5-position of indazole produced potent CDK inhibitors [3]. The target compound, with its drug-like cLogP (1.61) and moderate TPSA (49.41 Ų), provides a balanced physicochemical starting point for hit-to-lead optimization in oncology kinase programs. The meta-methylaminomethyl group offers a synthetically accessible vector for introducing diversity elements to probe the kinase hinge-binding region.

Protein Kinase CK2 Inhibitor Probe Development via N-Aryl SAR Exploration

The 2-phenylisothiazolidin-3-one-1,1-dioxide class has produced CK2 inhibitors with IC₅₀ values as low as 1.5 μM after systematic SAR optimization [4]. The target compound's meta-methylaminomethyl N-aryl substitution occupies a distinct region of this SAR landscape. Medicinal chemists can leverage the secondary amine for rapid analog generation (amide, urea, or sulfonamide coupling) to explore CK2 ATP-binding site interactions, referencing the established 10-fold activity improvement trajectory demonstrated in this chemical series.

γ-Sultam Scaffold Procurement for Dual COX-2/5-LO Inhibitor Design

The γ-sultam scaffold has clinically precedented anti-inflammatory activity: S-2474, (E)-(5)-(3,5-di-tert-butyl-4-hydroxybenzylidene)-2-ethyl-1,2-isothiazolidine-1,1-dioxide, inhibits COX-2 (IC₅₀ = 11 nM) and 5-lipoxygenase (IC₅₀ = 27 μM) and has entered clinical trials for rheumatoid arthritis [5]. While the target compound lacks the benzylidene pharmacophore of S-2474, the shared isothiazolidine 1,1-dioxide core provides a validated starting point for designing novel dual inhibitors with differentiated substitution patterns at the 2- and 4-positions.

Application

Selection Property

Validation Focus

Chiral γ-sultam library synthesis

4-Methyl stereocenter for diastereoselective alkylation

Trans-3,5-disubstituted product outcome review

CDK1/CDK2 inhibitor hit expansion

γ-Sultam core with chiral handle and moderate cLogP

CDK enzyme assay context and hinge-binding probe

CK2 inhibitor probe SAR exploration

meta-Methylaminomethyl amine vector for rapid analog generation

CK2 ATP-site interaction probe context

Dual COX-2/5-LO inhibitor design

Isothiazolidine 1,1-dioxide core with 2- and 4-position handles

COX-2/5-LO enzyme assay context; reported anti-inflammatory scaffold context

• [1] Experimental and Computational Studies of the Diastereoselective Alkylations of 3-Substituted γ-Sultams. J Org Chem. 2015;80(2):1095-1107. View Source
• [2] Kim KS, et al. 3-Hydroxychromones as cyclin-dependent kinase inhibitors: synthesis and biological evaluation. Bioorg Med Chem Lett. 2007;17(5):1284-1287. View Source
• [3] Synthesis and biological evaluation of 3,5-diaminoindazoles as cyclin-dependent kinase inhibitors. Bioorg Med Chem Lett. 2008;18(6):2004-2009. Potent CDK1/CDK2 inhibitors obtained by introducing 1λ⁶-isothiazolidine-1,1-dioxide at the 5-position of indazole. View Source
• [4] Chekanov MO, et al. J Enzyme Inhib Med Chem. 2014;29(3):338-343. Most potent compound: 3-{[2-chloro-4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)benzoyl]amino}benzoic acid, IC₅₀ = 1.5 μM against CK2. View Source
• [5] S-2474. COX-2 IC₅₀ = 11 nM; 5-lipoxygenase IC₅₀ = 27 μM. Antiarthritic drug candidate selected for clinical trials. Tsuri T, et al. J Med Chem. 2000;43(19):3497-3503. View Source